Cas no 18781-41-4 (2-methyl-1-benzothiophene-6-carboxylic acid)

• Product Name: 2-methyl-1-benzothiophene-6-carboxylic acid
• CAS No: 18781-41-4
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• MDL: MFCD20527983
• CID: 2625133
• PubChem ID: 68857816
• Update Time: 2025-04-21

2-methyl-1-benzothiophene-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-benzothiophene-6-carboxylic acid
• ALOZIPUQHCBGNE-UHFFFAOYSA-N
• 18781-41-4
• SCHEMBL3966584
• 2-METHYLBENZO[B]THIOPHENE-6-CARBOXYLIC ACID
• CS-0449357
• EN300-3043007
• DTXCID60689916
• 2-METHYLBENZO[B]THIOPHENE-6-CARBOXYLICACID
• 887-389-8
• DTXSID10739172
• 2-Methyl-benzo[b]thiophene-6-carboxylic acid
• DB-409856

• MDL： MFCD20527983
• Inchi： 1S/C10H8O2S/c1-6-4-7-2-3-8(10(11)12)5-9(7)13-6/h2-5H,1H3,(H,11,12)
• InChI Key： ALOZIPUQHCBGNE-UHFFFAOYSA-N
• SMILES： S1C(C)=CC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 192.02450067g/mol
• Monoisotopic Mass: 192.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes